5-bromo-N-(2,4-dichlorobenzyl)-2-thiophenesulfonamide

• Molecular Formula: C11H8BrCl2NO2S2
• Molecular Weight: 401.1 g/mol
• IUPAC Name: 5-bromo-N-[(2,4-dichlorophenyl)methyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C11H8BrCl2NO2S2/c12-10-3-4-11(18-10)19(16,17)15-6-7-1-2-8(13)5-9(7)14/h1-5,15H,6H2
• InChI Key: AGFBVQVGYXVRBL-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1Cl)Cl)CNS(=O)(=O)C2=CC=C(S2)Br

Description

5-bromo-N-(2,4-dichlorobenzyl)-2-thiophenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound has been synthesized through various methods and has shown promising results in several studies.

Mechanism of Action

The mechanism of action of 5-bromo-N-(2,4-dichlorobenzyl)-2-thiophenesulfonamide is not fully understood. However, studies have suggested that this compound may exert its effects through the inhibition of certain enzymes and signaling pathways in the body. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been reported to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
Studies have shown that 5-bromo-N-(2,4-dichlorobenzyl)-2-thiophenesulfonamide has several biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. It has also been reported to induce apoptosis in cancer cells by activating caspases and increasing the expression of pro-apoptotic proteins. Additionally, this compound has been shown to improve glucose tolerance and insulin sensitivity in diabetic mice.

Advantages and Limitations for Lab Experiments

The advantages of using 5-bromo-N-(2,4-dichlorobenzyl)-2-thiophenesulfonamide in lab experiments include its potency and specificity. This compound has been shown to have a high affinity for its target enzymes and signaling pathways, making it an effective tool for studying their functions. However, the limitations of using this compound include its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for the research of 5-bromo-N-(2,4-dichlorobenzyl)-2-thiophenesulfonamide. One direction is to further investigate its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another direction is to explore its anti-microbial properties and its potential use as a new class of antibiotics. Additionally, more studies are needed to determine the optimal dosage and administration of this compound for its various applications.
Conclusion
In conclusion, 5-bromo-N-(2,4-dichlorobenzyl)-2-thiophenesulfonamide is a chemical compound that has shown promising results in scientific research. Its potential applications in the field of medicine, particularly in the treatment of inflammation, cancer, and diabetes, make it an important tool for further research. However, more studies are needed to fully understand its mechanism of action and to determine its optimal use in various applications.

Synthesis Methods

The synthesis of 5-bromo-N-(2,4-dichlorobenzyl)-2-thiophenesulfonamide has been reported through various methods. One of the commonly used methods involves the reaction of 2,4-dichlorobenzylamine with 5-bromo-2-chlorobenzenesulfonyl chloride in the presence of triethylamine and dichloromethane. The resulting product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

5-bromo-N-(2,4-dichlorobenzyl)-2-thiophenesulfonamide has shown potential applications in scientific research, particularly in the field of medicine. This compound has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been investigated for its potential use in the treatment of neurodegenerative diseases and diabetes.